Cas no 19759-40-1 (Benzenemethanol, a,4-dimethyl-, 1-acetate)

Benzenemethanol, a,4-dimethyl-, 1-acetate structure
19759-40-1 structure
Product Name:Benzenemethanol, a,4-dimethyl-, 1-acetate
CAS No:19759-40-1
MF:C11H14O2
MW:178.227663516998
CID:123738
PubChem ID:89214
Update Time:2025-04-18

Benzenemethanol, a,4-dimethyl-, 1-acetate Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a,4-dimethyl-, 1-acetate
    • 1-(4-Methylphenyl)ethyl acetate
    • Α,4-DIMETHYLBENZYL ALCOHOL ACETATE
    • alpha,4-Dimethylbenzyl acetate
    • Benzenemethanol, alpha,4-dimethyl-, 1-acetate
    • Benzenemethanol, alpha,4-dimethyl-, acetate
    • Benzyl alcohol, p,alpha-dimethyl-, acetate
    • alpha,4-dimethyl-benzenemethano acetate
    • ACETIC ACID 1-P-TOLYL-ETHYL ESTER
    • 1-(4-Methylphenyl)ethanol acetate
    • α,4-Dimethylbenzenemethanol acetate
    • Acetic acid α-methyl-4-methylbenzyl ester
    • Acetic acid 1-(4-methylphenyl)ethyl ester
    • Benzenemethanol, .alpha.,4-dimethyl-, Acetate
    • 1(4-methylphenyl) ethyl acetate
    • alpha,4-dimethylbenzylacetate
    • NS00047631
    • EINECS 243-273-3
    • 19759-40-1
    • SCHEMBL13777889
    • Benzenemethanol, .alpha.,4-dimethyl-, 1-acetate
    • 1-(p-methylphenyl)ethyl acetate
    • DTXSID40864901
    • Inchi: 1S/C11H14O2/c1-8-4-6-11(7-5-8)9(2)13-10(3)12/h4-7,9H,1-3H3
    • InChI Key: HOKHCDLSYKTSOU-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C(C)C1C=CC(C)=CC=1

Computed Properties

  • Exact Mass: 178.09942
  • Monoisotopic Mass: 178.099
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 169
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26.3A^2
  • XLogP3: 2.4

Experimental Properties

  • Density: 1.013
  • Boiling Point: 233.6°Cat760mmHg
  • Flash Point: 94.6°C
  • Refractive Index: 1.499
  • PSA: 26.3

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